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Compound of Interest

Compound Name: Chlornitrofen

Cat. No.: B1668786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical entity Chlornitrofen,
with a focus on its nomenclature, chemical properties, and identification.

Nomenclature

The systematic identification of a chemical compound is crucial for unambiguous
communication in research and development. Chlornitrofen is known by a variety of names,
reflecting its chemical structure and historical usage.

IUPAC Name:

The internationally recognized IUPAC (International Union of Pure and Applied Chemistry)
name for Chlornitrofen is 1,3,5-trichloro-2-(4-nitrophenoxy)benzene[1][2]. This name precisely
describes the molecular structure, indicating a benzene ring substituted with three chlorine
atoms at positions 1, 3, and 5, and a 4-nitrophenoxy group at position 2.

Synonyms and Trade Names:

In addition to its formal IUPAC name, Chlornitrofen is referenced by a multitude of synonyms
and trade names in scientific literature, commercial products, and regulatory documents.
Understanding these alternative names is vital for conducting thorough literature reviews and
identifying the compound in various databases.

A comprehensive list of synonyms includes, but is not limited to:
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e 4-Nitrophenyl 2,4,6-trichlorophenyl ether[1][3][4]
e 2,4,6-Trichlorophenyl 4-nitrophenyl ether[1][3]

e Benzene, 1,3,5-trichloro-2-(4-nitrophenoxy)-[1][5]
o Ether, p-nitrophenyl 2,4,6-trichlorophenyl[5][6]

e 2,4,6-Trichloro-4'-nitrodiphenyl ether[3][5]

e 1-Nitro-4-(2,4,6-trichlorophenoxy)benzene[3][5]
e p-Nitrophenyl 2,4,6-trichlorophenyl ether[5][6]

« CNP[1][3][5][6]

e MO-338[1][7][8]

e MC 1478[1][3]

o Chlomitrofen[5][6]

Chemical Identity

A summary of key chemical identifiers for Chlornitrofen is provided in the table below for easy
reference. This data is essential for accurate record-keeping, database searches, and
regulatory submissions.
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Identifier Value

CAS Registry Number 1836-77-7[1][3]1[5]1[9]
Molecular Formula C12HeCIsNOs[1][3][4][51[8][9]
Molecular Weight 318.54 g/mol [1][3][4][8][9]

InChl=1S/C12H6CI3NO3/c13-7-5-
InChl 10(14)12(11(15)6-7)19-9-3-1-8(2-4-
9)16(17)18/h1-6H[3][5]

InChiKey XQNAUQUKWRBODG-UHFFFAOY SA-N[3][5]

O=--INVALID-LINK--
clcece(Oc2c(Cl)ec(Cl)ec2Clyeel[3]

SMILES

Logical Relationship of Chlornitrofen Nomenclature

The following diagram illustrates the relationship between the core chemical structure and its

various identifiers.

Core Chemical Structure
C12H6CIsNO3

Systematic Naming / Common/Trivial NaNtabase Indexing

Common Synonyms
PA ame - 4-Nitrophenyl 2,4,6-trichlorophenyl ether
oro 4 ophenoxy)benzene - CNP
- MO-338

Registry Numbers
- CAS: 1836-77-7

Figure 1: Chlornitrofen Nomenclature and Identifiers

Click to download full resolution via product page

Structural Representation

Line Notations
- SMILES

- InChl
- InChlKey

Caption: Figure 1: Relationship between Chlornitrofen's structure and its various names and

identifiers.

This initial guide provides the foundational information regarding the IUPAC name and

synonyms of Chlornitrofen. The subsequent sections will delve into its physicochemical
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properties, experimental protocols for its detection and analysis, and its known signaling
pathways and toxicological profile. This document is intended to be a living resource, and will
be updated as new research becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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